Cas no 1806984-69-9 (3,5-Bis(trifluoromethyl)-2-bromobenzylamine)

• Product Name: 3,5-Bis(trifluoromethyl)-2-bromobenzylamine
• CAS No: 1806984-69-9
• MF: C₉H₆BrF₆N
• MW: 322.045062541962
• CID: 4790900
• Update Time: 2025-06-13

3,5-Bis(trifluoromethyl)-2-bromobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-bromobenzylamine

• Inchi： 1S/C9H6BrF6N/c10-7-4(3-17)1-5(8(11,12)13)2-6(7)9(14,15)16/h1-2H,3,17H2
• InChI Key： WUWCJXPAJZSWDU-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(C(F)(F)F)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 3,5-Bis(trifluoromethyl)-2-bromobenzylamine

Introduction to 3,5-Bis(trifluoromethyl)-2-bromobenzylamine (CAS No. 1806984-69-9)

3,5-Bis(trifluoromethyl)-2-bromobenzylamine (CAS No. 1806984-69-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including the presence of bromine and trifluoromethyl substituents, offers a versatile platform for the development of novel bioactive molecules.

The molecular structure of 3,5-Bis(trifluoromethyl)-2-bromobenzylamine consists of a benzylamine core modified with two trifluoromethyl groups at the 3rd and 5th positions, along with a bromine atom at the 2nd position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry. The trifluoromethyl groups enhance lipophilicity and metabolic stability, while the bromine atom provides a handle for further functionalization via cross-coupling reactions.

In recent years, there has been a surge in interest regarding halogenated aromatic compounds due to their potential applications in drug discovery. The combination of bromine and trifluoromethyl groups in 3,5-Bis(trifluoromethyl)-2-bromobenzylamine makes it an attractive candidate for exploring new therapeutic agents. Specifically, this compound has been investigated for its role in synthesizing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

One of the most compelling aspects of 3,5-Bis(trifluoromethyl)-2-bromobenzylamine is its utility in constructing complex molecular architectures. The benzylamine moiety serves as a nucleophilic center that can be readily modified through nucleophilic substitution or coupling reactions. This flexibility allows chemists to append diverse functional groups, enabling the creation of tailored compounds with specific biological activities. For instance, recent studies have demonstrated its use in generating small-molecule inhibitors targeting protein-protein interactions involved in neurodegenerative disorders.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The presence of trifluoromethyl groups in 3,5-Bis(trifluoromethyl)-2-bromobenzylamine not only improves pharmacokinetic properties but also enhances binding affinity to biological targets. This has led to several innovative approaches in designing next-generation therapeutics. Researchers have leveraged this compound to develop potent and selective inhibitors of tyrosine kinases, which play a pivotal role in cancer signaling pathways.

Moreover, the bromine atom in 3,5-Bis(trifluoromethyl)-2-bromobenzylamine facilitates palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are indispensable tools in medicinal chemistry for constructing biaryl frameworks found in many bioactive molecules. By employing these reactions, scientists have successfully synthesized novel derivatives with enhanced efficacy and reduced toxicity.

Recent advances in computational chemistry have further accelerated the exploration of 3,5-Bis(trifluoromethyl)-2-bromobenzylamine as a building block. Molecular modeling studies have predicted its interaction profiles with various biological targets, providing insights into potential drug-like properties. These predictions have guided experimental efforts toward optimizing lead compounds for clinical development. The integration of experimental data with computational insights has been instrumental in refining synthetic strategies and improving yields.

The versatility of 3,5-Bis(trifluoromethyl)-2-bromobenzylamine extends beyond its role as an intermediate in drug synthesis. It has also been utilized in materials science applications due to its ability to form stable complexes with metal ions. These complexes exhibit unique optical and electronic properties, making them suitable for use in luminescent materials and catalytic systems.

In conclusion,3,5-Bis(trifluoromethyl)-2-bromobenzylamine (CAS No. 1806984-69-9) represents a promising compound with broad applications across multiple scientific disciplines. Its structural features make it an ideal candidate for developing innovative therapeutic agents and functional materials. As research continues to uncover new possibilities for this molecule,3,5-Bis(trifluoromethyl)-2-bromobenzylamine is poised to remain at the forefront of chemical innovation.